![molecular formula C18H13ClN2OS B5709045 4-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide](/img/structure/B5709045.png)
4-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide
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Overview
Description
4-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is widely used in various research studies due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 4-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide involves its ability to bind with metal ions in biological systems. This binding results in a change in the fluorescence properties of the compound, which can be detected using various analytical techniques. The binding of this compound with metal ions also results in the inhibition of various enzymes, which can have potential therapeutic applications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include its ability to inhibit various enzymes in the body. This inhibition can have potential therapeutic applications for the treatment of various diseases. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which can be beneficial for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide in lab experiments include its unique properties and potential applications. This compound is relatively easy to synthesize and can be used in a wide range of scientific research studies. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of 4-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. Additionally, this compound can be used in the development of new diagnostic tools for the detection of cancer cells in the body. Further research is also needed to explore the potential applications of this compound in the field of nanotechnology.
Conclusion:
In conclusion, this compound is a unique chemical compound that has gained significant attention in the field of scientific research. This compound has potential applications in the development of new drugs, diagnostic tools, and nanotechnology. Further research is needed to explore the full potential of this compound and its applications in various fields.
Synthesis Methods
The synthesis method of 4-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with 2-naphthylamine to form the final product.
Scientific Research Applications
4-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide has been extensively used in various scientific research studies. It is widely used as a fluorescent probe for the detection of metal ions in biological systems. This compound is also used as a biomarker for the detection of cancer cells in the body. Additionally, it has been used in the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
4-chloro-N-(naphthalen-2-ylcarbamothioyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClN2OS/c19-15-8-5-13(6-9-15)17(22)21-18(23)20-16-10-7-12-3-1-2-4-14(12)11-16/h1-11H,(H2,20,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDTZGHTUJVKEEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=S)NC(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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